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Introduction

Shigella species are a primary cause of bacillary dysentery, or shigellosis, a significant public
health concern worldwide. The isolation and identification of Shigella from clinical and food
samples can be challenging due to the presence of a large population of competing intestinal
microflora. Traditional methods for isolation often rely on selective media that can sometimes
inhibit the growth of some Shigella strains.[1][2] Chromogenic media offer a powerful
alternative by providing a higher degree of specificity and easier differentiation of target
organisms.[3][4] This application note details the use of S-gal (3,4-Cyclohexenoesculetin-f3-D-
galactopyranoside), a chromogenic substrate, for the selective enrichment and identification of
Shigella spp.

Most Shigella species, with the notable exception of Shigella sonnei, are lactose non-
fermenters. S. sonnei, however, possesses a [3-D-galactosidase, the enzyme responsible for
lactose breakdown.[5] This characteristic can be exploited for differential identification using
chromogenic substrates like S-gal. S-gal is a patented, autoclavable chromogenic substrate for
B-galactosidase. When hydrolyzed by this enzyme, S-gal, in the presence of ferric ions (Fe3*),
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produces a black precipitate.[6] This distinct color change allows for the clear differentiation of
B-galactosidase-positive colonies.

This guide provides a comprehensive overview of the principles, protocols, and interpretation
for using S-gal-based media for the selective identification of Shigella sonnei and its
differentiation from other Shigella species and coliforms.

Principle of the Method

The detection method is based on the enzymatic activity of B-D-galactosidase.[7] S-gal, a
synthetic substrate, is incorporated into a selective agar medium. Shigella sonnei, which
produces (-D-galactosidase, will cleave the S-gal molecule. The hydrolyzed aglycone portion
of S-gal then reacts with ferric ammonium citrate present in the medium to form a highly
conspicuous black precipitate.[6] This results in the formation of black colonies, which are
indicative of S. sonnei.

Other Shigella species (S. flexneri, S. boydii, S. dysenteriae) and most Salmonella species are
typically B-D-galactosidase negative and will therefore grow as colorless or pale colonies on a
medium containing S-gal.[8] The medium's formulation also includes selective agents to inhibit
the growth of Gram-positive bacteria and some non-target Gram-negative organisms.[9]

Biochemical Pathway of S-gal Cleavage

The following diagram illustrates the enzymatic reaction that leads to the formation of the black

precipitate.
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Caption: Enzymatic cleavage of S-gal by [3-D-galactosidase and subsequent reaction.
Materials and Reagents

e S-gal (e.g., Sigma-Aldrich Cat. No. S9811)

e Ferric Ammonium Citrate (e.g., Sigma-Aldrich Cat. No. F5879)

e Basal agar medium (e.g., MacConkey Agar Base, Nutrient Agar)

e Selective agents (e.g., bile salts, brilliant green, as required)

 Sterile Petri dishes

» Sterile loops and other standard microbiology lab equipment

e Enrichment broth (e.g., Tryptic Soy Broth)

 Incubator set at 35-37°C

Autoclave

Experimental Protocols
Preparation of S-gal Agar Plates

This protocol describes the preparation of a selective and differential agar medium
incorporating S-gal.

o Prepare Basal Medium: Prepare 1 liter of your chosen basal agar medium according to the
manufacturer's instructions. A medium like MacConkey Agar base is suitable as it already
contains inhibitors for Gram-positive organisms.[10]

e Add S-gal and Ferric lons: To the molten agar, add S-gal to a final concentration of 300 mg/L
and ferric ammonium citrate to a final concentration of 500 mg/L.

e Autoclave: S-gal is autoclavable when dry-blended with the agar medium, which simplifies
preparation. Sterilize the mixture by autoclaving at 121°C for 15 minutes.
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e Cool and Pour: Allow the autoclaved medium to cool to 45-50°C in a water bath.

e Pour Plates: Aseptically pour approximately 20-25 mL of the molten agar into sterile Petri
dishes.

« Solidify and Store: Allow the plates to solidify at room temperature. Once solidified, store the
plates in the dark at 2-8°C. Prepared plates are stable for up to two weeks.

Sample Preparation and Enrichment

Proper sample handling is crucial for the successful isolation of Shigella.

o Sample Collection: Collect fecal samples or food homogenates using standard
microbiological techniques.

e Pre-enrichment (Optional but Recommended): For food samples or samples with low
expected bacterial loads, a pre-enrichment step can enhance recovery. Inoculate the sample
into a non-selective broth like Tryptic Soy Broth (TSB) and incubate at 35-37°C for 6-8 hours.

o Selective Enrichment: Transfer 1 mL of the pre-enrichment culture to a selective enrichment
broth, such as Shigella Broth with novobiocin, and incubate at the recommended
temperature and duration (e.g., 42-44°C for 20 hours).[11]

Isolation and Identification Workflow

The following diagram outlines the complete workflow from sample processing to the
identification of Shigella.
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Caption: Experimental workflow for the isolation and identification of Shigella spp.
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Inoculation and Incubation

» Using a sterile inoculating loop, streak the enriched sample onto the surface of the S-gal
agar plates to obtain isolated colonies.

 Incubate the plates in an aerobic atmosphere at 35-37°C for 24 hours.

Interpretation of Results

After incubation, examine the plates for colony growth and morphology.

Expected Colony

Organism B-D-galactosidase Activity
Appearance on S-gal Agar
Shigella sonnei Positive Black, opaque colonies
) ) ) Colorless or pale, translucent
Shigella flexneri Negative ]
colonies
] . ] Colorless or pale, translucent
Shigella boydii Negative )
colonies
) ) ) Colorless or pale, translucent
Shigella dysenteriae Negative )
colonies
] Colorless or pale, translucent
Salmonella spp. (most) Negative )
colonies
Escherichia coli & other N Black colonies (may require
) Positive ] o
coliforms further differentiation)

Important Note: While S-gal is a powerful differential tool, it is not completely selective. Other 3-
D-galactosidase-positive enteric bacteria, such as E. coli, will also produce black colonies.
Therefore, presumptive positive colonies must be subjected to further biochemical and
serological testing for definitive identification.[12]

Troubleshooting
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Issue

Possible Cause(s)

Recommended Solution(s)

No growth or poor growth of
Shigella

Overly selective medium,;
stressed organisms in the

sample.[5]

Reduce the concentration of
selective agents (e.g., bile
salts).[5] Incorporate a pre-
enrichment step in a non-
selective broth to allow for the

recovery of injured cells.

Poor color development

Insufficient ferric ammonium
citrate; incorrect pH of the

medium.

Ensure the correct
concentration of ferric
ammonium citrate is used (500
mg/L). Verify the final pH of the
medium is within the optimal

range (typically 7.2-7.6).

False-positive black colonies

Growth of other (3-D-
galactosidase-positive bacteria

(e.g., E. cali).

Subculture presumptive
positive colonies to other
differential media (e.g., TSI,
LIA) and perform confirmatory
biochemical and serological

tests.

Media appears too dark

The presence of ferric
ammonium citrate naturally

darkens the medium.

This is a normal characteristic
of S-gal containing media and
can enhance contrast for

colony counting.

Performance Characteristics

S-gal provides a distinct advantage over traditional lactose-based differential media due to the

intense and stable color of the resulting precipitate. Unlike the red/pink colonies produced on

MacConkey agar, which can sometimes be ambiguous, the black colonies formed on S-gal

agar offer a high-contrast, easily interpretable result. The autoclavable nature of S-gal also

streamlines media preparation and reduces the need for filter sterilization of the chromogenic

substrate.

Conclusion
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The use of S-gal in selective agar media provides a reliable and efficient method for the

presumptive identification of Shigella sonnei and its differentiation from other Shigella species.

The intense black color produced by -D-galactosidase-positive colonies offers a clear and

unambiguous endpoint, facilitating rapid screening of clinical and food samples. While

confirmatory tests are still necessary, the incorporation of S-gal into laboratory workflows can

significantly improve the speed and accuracy of Shigella detection.
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